Cas no 887594-96-9 (3-(3-methylphenyl)methylpyrrolidine)

• Product Name: 3-(3-methylphenyl)methylpyrrolidine
• CAS No: 887594-96-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 891691
• PubChem ID: 55252909
• Update Time: 2025-04-19

3-(3-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-METHYL-BENZYL)-PYRROLIDINE
• 3-[(3-methylphenyl)methyl]Pyrrolidine
• 3-(3-methylphenyl)methylpyrrolidine
• SCHEMBL1811542
• AKOS006285860
• EN300-1275805
• 3-(3-METHYLBENZYL)PYRROLIDINE
• 887594-96-9

• Inchi： 1S/C12H17N/c1-10-3-2-4-11(7-10)8-12-5-6-13-9-12/h2-4,7,12-13H,5-6,8-9H2,1H3
• InChI Key： HRFBZUIDHNGZSP-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC=C(C)C=2)C1

Computed Properties

• Exact Mass: 175.13600
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.47580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes